Cas no 105334-60-9 (Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI))
105334-60-9 structure
Product Name:Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI)
CAS No:105334-60-9
MF:C10H19N3O5
MW:261.274962663651
CID:195808
PubChem ID:147082
Update Time:2025-04-19
Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI)
- 6-amino-2-[[2-(carboxymethylamino)-2-oxoethyl]amino]hexanoic acid
- N-(1-carboxy-5-aminopentyl)glycylglycine
- CA-Gly-gly
- N-(5-amino-1-carboxypentyl)glycylglycine
- N~2~-{2-[(Carboxymethyl)imino]-2-hydroxyethyl}lysine
- 105334-60-9
- DTXSID80909446
-
- Inchi: 1S/C10H19N3O5/c11-4-2-1-3-7(10(17)18)12-5-8(14)13-6-9(15)16/h7,12H,1-6,11H2,(H,13,14)(H,15,16)(H,17,18)
- InChI Key: SNGNAQQWLNRXQD-UHFFFAOYSA-N
- SMILES: OC(C(CCCCN)NCC(NCC(=O)O)=O)=O
Computed Properties
- Exact Mass: 261.13257
- Monoisotopic Mass: 261.132471
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -6.1
- Topological Polar Surface Area: 142
Experimental Properties
- Density: 1.295
- Boiling Point: 585.5°Cat760mmHg
- Flash Point: 307.9°C
- Refractive Index: 1.529
- PSA: 141.75
- LogP: 0.29050
Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI) Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
105334-60-9 (Glycine,N-[N-(4-amino-1-carboxybutyl)glycyl]-, (S)- (9CI)) Related Products
- 1946-82-3(Na-Acetyl-L-Lysine)
- 3303-34-2(L-Alanyl-L-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 869-19-2(Glycyl-L-leucine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 19461-38-2(N-Glycyl-L-isoleucine)
- 13115-71-4(Glycyl-glutamine)
- 2490-97-3(Aceglutamide)
- 5817-08-3(2-Acetamidopentanedioic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk